Cas no 1214336-90-9 (2-Bromo-3-nitro-5-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-3-nitro-5-(trifluoromethyl)pyridine
• CAS No: 1214336-90-9
• MF: C₆H₂BrF₃N₂O₂
• MW: 270.991490840912
• MDL: MFCD14702306
• CID: 1027695
• PubChem ID: 46315200
• Update Time: 2025-06-14

2-Bromo-3-nitro-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-nitro-5-(trifluoromethyl)pyridine
• 2-bromo-3-nitro-5-trifluoromethyl-pyridine
• AK-80111
• ANW-57033
• CTK8B7327
• KB-68250
• MJTPNVWLMZFFIU-UHFFFAOYSA-N
• 3842AA
• SB21171
• ST24027814
• Pyridine,2-bromo-3-nitro-5-(trifluoromethyl)-
• Pyridine, 2-bromo-3-nitro-5-(trifluoromethyl)-
• DTXSID60673512
• AC-29083
• MFCD14702306
• SY242919
• DB-061903
• AKOS016002763
• A891757
• CS-0097979
• 1214336-90-9
• DS-15867
• SCHEMBL2371582

• MDL： MFCD14702306
• Inchi： 1S/C6H2BrF3N2O2/c7-5-4(12(13)14)1-3(2-11-5)6(8,9)10/h1-2H
• InChI Key： MJTPNVWLMZFFIU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.925
• Monoisotopic Mass: 269.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 2.6

Experimental Properties

• Density: 1.879
• Boiling Point: 243 ºC
• Flash Point: 101 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Bromo-3-nitro-5-(trifluoromethyl)pyridine

Research Briefing on 2-Bromo-3-nitro-5-(trifluoromethyl)pyridine (CAS: 1214336-90-9) in Chemical Biology and Pharmaceutical Applications

2-Bromo-3-nitro-5-(trifluoromethyl)pyridine (CAS: 1214336-90-9) is a halogenated nitro-pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a critical building block in the synthesis of various bioactive molecules, particularly in the development of kinase inhibitors, agrochemicals, and fluorinated pharmaceuticals. The presence of bromo, nitro, and trifluoromethyl groups on the pyridine ring offers unique reactivity, making it a valuable intermediate for cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations.

Recent studies have highlighted the role of 2-Bromo-3-nitro-5-(trifluoromethyl)pyridine in the design of novel kinase inhibitors targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which show promise in treating myeloproliferative neoplasms. The trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, while the bromo and nitro groups facilitate further functionalization via Suzuki-Miyaura and Buchwald-Hartwig couplings.

In addition to its pharmaceutical applications, this compound has been explored in agrochemical research. A 2022 report in ACS Agricultural Science & Technology revealed its use as a precursor for herbicides with improved selectivity and environmental safety. The electron-withdrawing properties of the nitro and trifluoromethyl groups contribute to the herbicidal activity by disrupting plant amino acid biosynthesis.

From a synthetic chemistry perspective, recent advances in continuous flow technology have enabled safer and more efficient large-scale production of 2-Bromo-3-nitro-5-(trifluoromethyl)pyridine. A 2023 publication in Organic Process Research & Development described a novel flow-chemistry protocol that minimizes hazardous intermediate accumulation and improves yield (up to 85%) compared to traditional batch methods.

The safety profile of this compound has also been a subject of recent investigation. Toxicological studies conducted in 2023 (published in Chemical Research in Toxicology) indicate that proper handling protocols are essential due to potential skin and eye irritation. However, its environmental persistence appears moderate, with a half-life of approximately 15 days in aqueous systems under standard conditions.

Looking forward, researchers anticipate expanded applications of 2-Bromo-3-nitro-5-(trifluoromethyl)pyridine in PROTAC (Proteolysis Targeting Chimera) development and fluorine-18 radiopharmaceuticals, leveraging its versatile reactivity and the increasing demand for trifluoromethyl-containing therapeutics. Several patents filed in 2023-2024 (e.g., WO2024015892) already reflect these emerging directions.